3-(2-Formylphenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(2-formylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9NO3/c15-8-9-3-1-2-4-10(9)12-7-14-6-5-11(12)13(16)17/h1-8H,(H,16,17)
• InChI Key: JHFPALXOSQJIKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=C(C=CN=C2)C(=O)O
• Molecular Formula: C13H9NO3
• DSSTOX Substance ID: DTXSID80687010
• Molecular Weight: 227.21 g/mol
• CAS No.: 1262004-28-3

Description

3-(2-Formylphenyl)isonicotinic acid is an isonicotinic acid derivative featuring a formyl (-CHO) group attached to the ortho position of the phenyl ring and a carboxylic acid (-COOH) group at the 4-position of the pyridine ring. These derivatives are pivotal in medicinal chemistry and materials science due to their versatile reactivity and ability to coordinate with metals or engage in hydrogen bonding .

Comparison with Similar Compounds

Structural and Functional Differences

• Substituent Effects: Electron-Withdrawing Groups (e.g., -CF₃, -Cl): Enhance acidity of the carboxylic acid group and improve metabolic stability. For example, 3-Chloro-2-(trifluoromethyl)isonicotinic acid (MW 225.55) is resistant to enzymatic degradation, making it suitable for agrochemicals . Amino Linkages (e.g., -NH-C₆H₃(F)(I)): Increase hydrogen-bonding capacity, critical for drug-receptor interactions. The iodine in 3-[(2-Fluoro-4-iodophenyl)amino]isonicotinic acid contributes to its role as a radiopharmaceutical precursor . Formyl Group (-CHO): In 3-(2-Formylphenyl)isonicotinic acid, the formyl group offers a reactive site for Schiff base formation, useful in polymer chemistry or as a ligand in catalysis (inferred from analogous compounds).

Physicochemical Properties

• Solubility : Derivatives with polar groups (e.g., -OH, -COOH) exhibit higher water solubility. However, lipophilic substituents like -CF₃ or aryl groups (e.g., 3-(4-Fluorophenyl)isonicotinic acid) enhance membrane permeability, favoring drug absorption .
• Detection Challenges : Isonicotinic acid derivatives with low concentrations (<1 mM) in biological matrices (e.g., urine) are difficult to detect via NMR due to signal overlap with metabolites like trigonelline .